Cas no 71084-42-9 (6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride)

• Product Name: 6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride
• CAS No: 71084-42-9
• MF: C₂₉H₃₃ClN₄O₅
• MW: 553.049126386642
• CID: 976076
• PubChem ID: 24197785
• Update Time: 2025-04-19

6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one,hydrochloride
• 6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one
• hydrochloride
• NSC272701
• NSC-272701
• DTXSID60639037
• 71084-42-9
• 6-Amino-3-(2,3,5-tri-O-benzylpentofuranosyl)-3,4-dihydro-1,3,5-triazin-2(1H)-one--hydrogen chloride (1/1)
• 6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride

• Inchi： 1S/C29H32N4O5.ClH/c30-28-31-20-33(29(34)32-28)27-26(37-18-23-14-8-3-9-15-23)25(36-17-22-12-6-2-7-13-22)24(38-27)19-35-16-21-10-4-1-5-11-21;/h1-15,24-27H,16-20H2,(H3,30,31,32,34);1H
• InChI Key： GRMYSMDDLMHYIH-UHFFFAOYSA-N
• SMILES： Cl.O1C(COCC2C=CC=CC=2)C(C(C1N1C(NC(N)=NC1)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 552.21400
• Monoisotopic Mass: 552.2139479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 764
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.64000
• LogP: 4.60090